Cas no 170141-63-6 (3'-(Trifluoromethoxy)acetophenone)

• Product Name: 3'-(Trifluoromethoxy)acetophenone
• CAS No: 170141-63-6
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD00042403
• CID: 65854
• PubChem ID: 87577344
• Update Time: 2025-04-18

3'-(Trifluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethoxy)phenyl)ethanone
• 1-(3-TRIFLUOROMETHOXY)ETHANONE
• 1-[3-(TRIFLUOROMETHOXY)PHENYL]ETHAN-1-ONE
• 3-ACETYL-ALPHA,ALPHA,ALPHA-TRIFLUOROANISOLE
• 3-(Trifluoromethoxy)acetophenone
• 3'-(Trifluoromethoxy)acetophenone
• Pontacylviolet
• 1-[3-(trifluoromethoxy)phenyl]ethanone
• 3′-(Trifluoromethoxy)acetophenone
• 3'-(Trifluoromethoxy)acetophenone98%
• 3'-(Trifluoromethoxy)acetophenone 98%
• 3'-(Trifluoromethoxy)acetophenone,97%
• 3-trifluoromethoxyacetophenone
• UYHTUQHYGKAYJM-UHFFFAOYSA-N
• 1-acetyl-3-(trifluoromethoxy)benzene
• fxffor cv1
• PubChem4297
• 3'trifluoromethoxyacetophenone
• KSC494I4H
• Jsp003469
• UYHTUQHYGKAYJM-UHFFFAOYS
• UYHTUQHYGKAYJM-UHFFFAOYSA-
• CS-W015429
• MFCD00042403
• DTXSID90353178
• 3/'-(TRIFLUOROMETHOXY)ACETOPHENONE
• 170141-63-6
• AKOS005145734
• 1-(3-Trifluoromethoxyphenyl)ethanone
• CK2582
• 3'-(Trifluoromethoxy)acetophenone, 98%
• 1-(3-Trifluoromethoxy-phenyl)-ethanone
• PS-8141
• SCHEMBL697586
• InChI=1/C9H7F3O2/c1-6(13)7-3-2-4-8(5-7)14-9(10,11)12/h2-5H,1H3
• Ethanone, 1-[3-(trifluoromethoxy)phenyl]-
• T1587
• AC-3628
• 3 inverted exclamation mark -(Trifluoromethoxy)acetophenone
• EN300-69569
• Z1037570716
• SY001040
• A19690
• J-010600
• FT-0600562
• AM61796
• 3 inverted exclamation marka-(Trifluoromethoxy)acetophenone
• 3\\'-(TRIFLUOROMETHOXY)ACETOPHENONE

• MDL： MFCD00042403
• Inchi： 1S/C9H7F3O2/c1-6(13)7-3-2-4-8(5-7)14-9(10,11)12/h2-5H,1H3
• InChI Key： UYHTUQHYGKAYJM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(C)=O)=C1)(F)F
• BRN： 6196333

Computed Properties

• Exact Mass: 204.04000
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 1.285
• Boiling Point: 49-51 °C (13 mmHg)
• Flash Point: 83 ºC
• Refractive Index: 1.452
• PSA: 26.30000
• LogP: 2.78780
• Solubility: Not determined

3'-(Trifluoromethoxy)acetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone